Cas no 28491-02-3 (3-(4-chlorophenoxy)pyrrolidine)

• Product Name: 3-(4-chlorophenoxy)pyrrolidine
• CAS No: 28491-02-3
• MF: C₁₀H₁₂ClNO
• MW: 197.661381721497
• MDL: MFCD08687447
• CID: 3158687
• PubChem ID: 12999570
• Update Time: 2025-04-23

3-(4-chlorophenoxy)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 3-(4-Chloro-phenoxy)-pyrrolidine
• 3-(4-chlorophenoxy)pyrrolidine
• 28491-02-3
• CS-0240108
• G39099
• AKOS011613272
• EN300-224973
• SCHEMBL2343564
• GTDFBKVKKRBGIF-UHFFFAOYSA-N
• 862-128-0
• DBA49102

• MDL： MFCD08687447
• Inchi： 1S/C10H12ClNO/c11-8-1-3-9(4-2-8)13-10-5-6-12-7-10/h1-4,10,12H,5-7H2
• InChI Key： GTDFBKVKKRBGIF-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)OC1CNCC1

Computed Properties

• Exact Mass: 197.0607417g/mol
• Monoisotopic Mass: 197.0607417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 295.3±30.0 °C at 760 mmHg
• Flash Point: 132.4±24.6 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

3-(4-chlorophenoxy)pyrrolidine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-(4-chlorophenoxy)pyrrolidine

3-(4-Chloro-phenoxy)-pyrrolidine (CAS No. 28491-02-3): A Comprehensive Overview of Properties, Applications, and Market Trends

3-(4-Chloro-phenoxy)-pyrrolidine (CAS No. 28491-02-3) is a specialized organic compound that has gained significant attention in pharmaceutical and agrochemical research. This pyrrolidine derivative, characterized by its 4-chlorophenoxy substituent, serves as a valuable building block in synthetic chemistry. With the increasing demand for novel heterocyclic compounds in drug discovery, 3-(4-Chloro-phenoxy)-pyrrolidine has emerged as a key intermediate for developing biologically active molecules.

The molecular structure of 3-(4-Chloro-phenoxy)-pyrrolidine combines the unique properties of both pyrrolidine and chlorophenol moieties. The pyrrolidine ring contributes to its basicity and conformational flexibility, while the chlorophenoxy group enhances its lipophilicity and potential for π-π interactions. This combination makes it particularly interesting for researchers working on central nervous system (CNS) targeting compounds and selective enzyme inhibitors, which are currently hot topics in medicinal chemistry.

Recent studies have explored the potential of 3-(4-Chloro-phenoxy)-pyrrolidine derivatives in addressing several health challenges that dominate current scientific discussions. These include research into neurodegenerative disease treatments, metabolic disorder therapies, and anti-inflammatory agents. The compound's structural features allow for easy modification, making it a versatile scaffold in drug discovery programs focused on these therapeutic areas.

In the agrochemical sector, 3-(4-Chloro-phenoxy)-pyrrolidine has shown promise as a precursor for developing novel plant growth regulators and pest control agents. With the growing global emphasis on sustainable agriculture and reduced environmental impact of crop protection products, researchers are particularly interested in how this compound's derivatives might contribute to next-generation agrochemicals with improved selectivity and lower toxicity profiles.

The synthesis and production of 3-(4-Chloro-phenoxy)-pyrrolidine typically involve multi-step organic reactions that highlight modern synthetic methodologies. Current optimization efforts focus on green chemistry principles, including catalyst recycling and solvent reduction, aligning with the pharmaceutical industry's push toward more sustainable manufacturing processes. These developments respond to frequent search queries about environmentally friendly chemical synthesis and green pharmaceutical intermediates.

Market analysis indicates steady growth in demand for 3-(4-Chloro-phenoxy)-pyrrolidine, particularly from contract research organizations and specialty chemical manufacturers. The compound's price fluctuations often correlate with raw material availability and regulatory changes in major producing regions. Industry observers note increasing interest from emerging markets, where local pharmaceutical production capabilities are expanding rapidly to meet domestic healthcare needs.

Quality control standards for 3-(4-Chloro-phenoxy)-pyrrolidine have become more stringent in recent years, reflecting broader trends in chemical manufacturing. Analytical methods such as HPLC purity testing, residual solvent analysis, and structural confirmation by NMR are now routinely required by major purchasers. These quality assurance measures address common concerns about chemical consistency and batch-to-batch reproducibility that frequently appear in professional discussions and search queries.

Storage and handling recommendations for 3-(4-Chloro-phenoxy)-pyrrolidine follow standard protocols for nitrogen-containing organic compounds. Proper conditions include protection from moisture and oxidation, with many suppliers now offering specialized packaging solutions that extend shelf life while minimizing waste. These practical considerations respond to frequently asked questions about chemical storage best practices and material stability optimization.

Looking ahead, research into 3-(4-Chloro-phenoxy)-pyrrolidine is expected to expand in several directions. Computational chemistry approaches are being applied to predict new biological activities, while continuous flow chemistry methods are being explored to improve production efficiency. These developments align with current industry trends toward digital chemistry tools and process intensification, topics that generate substantial interest in professional forums and search engines alike.

For researchers considering 3-(4-Chloro-phenoxy)-pyrrolidine for their projects, numerous commercial sources offer the compound in various quantities and purity grades. However, thorough supplier evaluation is recommended, as quality variations can significantly impact experimental outcomes. Common search terms related to reliable chemical suppliers and bulk purchasing options reflect this practical concern among end users.

The intellectual property landscape surrounding 3-(4-Chloro-phenoxy)-pyrrolidine continues to evolve, with new patents regularly emerging that cover innovative applications and derivative compounds. This active patent environment responds to the pharmaceutical industry's need for novel chemical entities and protected synthetic routes, subjects that frequently appear in professional searches and discussions.

In conclusion, 3-(4-Chloro-phenoxy)-pyrrolidine (CAS No. 28491-02-3) represents an important chemical building block with diverse applications in life sciences research. Its unique structural features and synthetic versatility position it well to contribute to ongoing developments in medicinal chemistry, agrochemical innovation, and material science. As research methodologies advance and therapeutic needs evolve, this compound is likely to maintain its relevance in scientific and industrial applications for years to come.